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An Overview of Quantitative PET Imaging with lodine-120: Application Notes and Protocols

lodine-120 is a promising but less commonly used positron-emitting radionuclide for positron
emission tomography (PET) imaging. Its short half-life and unique decay characteristics offer
potential advantages in specific research and clinical applications. This document provides
detailed application notes and protocols for researchers, scientists, and drug development
professionals interested in utilizing lodine-120 for quantitative PET imaging studies.

Introduction to lodine-120 for PET Imaging

lodine-120 (2°) is a halogen radionuclide that decays via positron emission (3+) and electron
capture, making it suitable for PET imaging. With a half-life of approximately 81 minutes, it is a
short-lived alternative to the more commonly used lodine-124 (124]), which has a half-life of 4.2
days.[1][2] The shorter half-life of 1291 can be advantageous for studies of biological processes
with rapid kinetics, allowing for repeat imaging on the same day and reducing the radiation
dose to the subject.
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The production of 1291 js typically achieved through the (p,n) reaction on highly enriched

Tellurium-120 (22°Te).[1] While not as widely available as other PET radionuclides like Fluorine-

18, its production is feasible at cyclotron facilities equipped for solid target irradiation.

Physicochemical Properties of lodine Isotopes

A comparison of the physical properties of lodine-120 with other iodine isotopes relevant to

nuclear imaging is crucial for selecting the appropriate radionuclide for a specific application.

lodine-120 lodine-124 . .
Property lodine-123 (*2°l) lodine-131 (**1)
(120|) (124')
Half-life 81.1 minutes[1] 4.18 days[3][4] 13.22 hours[5] 8.02 days
B+ (positron
emission), EC B- (beta
Decay Mode B+, EC EC o
(electron emission)
capture)
Imaging Modality  PET PET SPECT[5][6] SPECT, Planar
Positron
Abundance (+ ~56%][1] ~23%[4] N/A N/A
per decay)
Maximum
Positron Energy 4.0 MeV[1] 2.14 MeV[4] N/A N/A
(MeV)
) 511 (from B+
Primary Gamma 511 (from B+ o
o annihilation), 159 364
Energy (keV) annihilation)
603, 723, 1691
Production Cyclotron or o
120Tg(p,Nn)120[1] 124Te(p,Nn)24[7] Fission product
Method reactor produced

Experimental Protocols
Production and Purification of lodine-120
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High-purity lodine-120 is essential for accurate quantitative PET imaging. The following
protocol outlines the general steps for its production and purification.

Protocol 1: 1291 Production and Purification
e Target Preparation:
o Highly enriched (>90%) 12°TeQz: is pressed into a solid target disc.

o The target is encapsulated in a suitable material (e.g., aluminum) to withstand beam
heating.

e Cyclotron Irradiation:

o The 129TeO: target is irradiated with a proton beam (typically 10-15 MeV).

o The irradiation time is determined by the desired activity, typically 1-2 hours.
e Separation of 12°]:

o Following irradiation, the target is remotely transferred to a hot cell.

o The 129] is separated from the tellurium target material using dry distillation. The irradiated
target is heated to a high temperature (around 700-800 °C) in a quartz tube under a
stream of inert gas (e.g., argon or nitrogen). The volatile iodine is carried by the gas
stream and trapped in a cooled solution, typically a dilute solution of sodium hydroxide or
sodium thiosulfate.

e Quality Control:

o Radionuclidic Purity: Assessed using gamma-ray spectroscopy to identify and quantify any
contaminating radioisotopes.

o Radiochemical Purity: Determined by radio-thin-layer chromatography (radio-TLC) or
radio-high-performance liquid chromatography (radio-HPLC) to ensure the 129 is in the
desired chemical form (e.qg., [*?°l]iodide).
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o Specific Activity: Measured to determine the amount of radioactivity per unit mass of
iodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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